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Compound of Interest

tert-Butyl (1-
Compound Name: (hydroxymethyl)cyclobutyl)carbam
ate
Cat. No.: B111200
\ v

As a Senior Application Scientist, my objective is to extend support beyond the point of sale,
ensuring that our partners in research and development can handle our products with the
utmost safety and regulatory compliance. This guide provides a comprehensive, step-by-step
protocol for the proper disposal of tert-Butyl (1-(hydroxymethyl)cyclobutyl)carbamate (CAS
No. 1142211-17-3). The procedures outlined herein are grounded in established safety
principles and regulatory frameworks to protect laboratory personnel and the environment.

Core Principle: Hazard-Informed Waste Management

The foundation of any chemical disposal procedure is a thorough understanding of the
substance's intrinsic hazards. Tert-Butyl (1-(hydroxymethyl)cyclobutyl)carbamate is not a
benign compound; its hazard profile dictates that it must be treated as regulated hazardous
waste. Under no circumstances should this chemical be disposed of down the drain or in
standard municipal trash.[1][2][3]

Hazard Profile and Chemical Data

A precise understanding of the chemical's properties is critical for safe handling and disposal.
The following table summarizes the key hazard and identification data for tert-Butyl (1-
(hydroxymethyl)cyclobutyl)carbamate.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b111200?utm_src=pdf-interest
https://www.benchchem.com/product/b111200?utm_src=pdf-body
https://www.benchchem.com/product/b111200?utm_src=pdf-body
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://aksci.com/sds/2532EB_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.benchchem.com/product/b111200?utm_src=pdf-body
https://www.benchchem.com/product/b111200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 1142211-17-3 [4]
Molecular Formula C10H19NO3 [4]
Physical Form Solid [5]
Signal Word Warning [2]

GHS Pictogram GHSO07 (Exclamation Mark)

H302: Harmful if
swallowedH315: Causes skin

Hazard Statements irritationH319: Causes serious [2][4]
eye irritationH335: May cause

respiratory irritation

Incompatible Materials Strong oxidizing agents [2][3]

The causality is clear: because the compound is a skin, eye, and respiratory irritant, specific
engineering controls and Personal Protective Equipment (PPE) are mandatory during handling
and disposal to prevent exposure.[2] Its classification as "harmful if swallowed" reinforces the
prohibition of drain disposal.

Pre-Disposal Protocol: Engineering Controls &
Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure that all safety measures are in place. The
purpose of these controls is to create a protective barrier between the researcher and the
hazardous substance.

o Engineering Control: All handling of tert-Butyl (1-(hydroxymethyl)cyclobutyl)carbamate,
including weighing, transferring, and packaging for disposal, must be conducted within a
certified chemical fume hood. This is crucial to mitigate the risk of inhaling dust or vapors,
directly addressing the H335 (May cause respiratory irritation) hazard.[2]

o Personal Protective Equipment (PPE): A standard PPE ensemble is required:
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o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or goggles.[6]

o Hand Protection: Chemically resistant gloves, such as nitrile rubber. Gloves must be
inspected before use and disposed of as contaminated waste after handling.[6][7]

o Body Protection: A standard laboratory coat.[6]

Step-by-Step Disposal Workflow

The proper disposal of this compound is a multi-step process that ensures safety and
compliance with regulations such as the Resource Conservation and Recovery Act (RCRA).[8]
Laboratory personnel should treat all waste chemicals as hazardous unless explicitly confirmed
otherwise by a qualified safety professional.[8][9]

Disposal Decision Workflow

The following diagram outlines the logical flow for the safe containment and disposal of tert-
Butyl (1-(hydroxymethyl)cyclobutyl)carbamate waste.
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Workflow for tert-Butyl (1-(hydroxymethyl)cyclobutyl)carbamate Disposal

Start: Waste Generated

Step 1: Characterize Waste
(Pure solid, solution, contaminated labware)

:

Step 2: Select Compatible Container
(HDPE, Glass - NOT metal)

'

Step 3: Attach Hazardous Waste Label

:

Step 4: Complete Label Information
- 'Hazardous Waste'
- Full Chemical Name
- Hazard Characteristics
- Accumulation Start Date

:

Step 5: Store in Satellite Accumulation Area (SAA)
(Segregate from oxidizing agents)

:

Step 6: Submit Waste Collection Request
(Contact institutional EHS/Safety Office)

End: Waste Collected by EHS

Click to download full resolution via product page

Caption: Disposal workflow from waste generation to final collection.
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Protocol Steps:

o Waste Characterization: Identify the form of the waste. Is it unadulterated solid, dissolved in
a solvent, or residual contamination on labware (e.g., weigh boats, gloves)? All forms must
be treated as hazardous waste.

e Container Selection:

o Place solid waste into a robust, sealable container made of a compatible material like
High-Density Polyethylene (HDPE) or borosilicate glass.

o Ensure the container has a secure, leak-proof screw-top cap.[10]
o The container must be clean on the outside and in good condition.[8]

e Hazardous Waste Labeling:

[¢]

As soon as the first particle of waste enters the container, it must be labeled.[8]

[¢]

The label must clearly state the words "Hazardous Waste".[11]

[e]

List all contents by their full chemical name (e.g., "tert-Butyl (1-
(hydroxymethyl)cyclobutyl)carbamate"). Do not use abbreviations or chemical
formulas.[11]

o

Indicate the associated hazards: Irritant, Harmful if Swallowed.[11]

e Secure Storage in a Satellite Accumulation Area (SAA):

o Store the sealed and labeled waste container in a designated SAA. This is typically a
marked area within the laboratory, such as a secondary containment tray in a cabinet or
fume hood.[8][11]

o Crucially, this waste must be segregated from incompatible materials, especially strong
oxidizing agents, to prevent hazardous reactions.[2][3]

» Arrange for Professional Disposal:
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o Do not attempt to treat or neutralize this chemical waste in the lab. Carbamates are
subject to specific EPA land disposal restrictions, and treatment requires specialized
facilities.[12][13]

o Follow your institution's established procedures for hazardous waste pickup. This typically
involves contacting the Environmental Health & Safety (EHS) department and submitting a

waste collection request.[9]

o The waste must be collected by trained personnel for transport to a licensed waste

disposal facility.[10]

Emergency Procedure: Spill Management

In the event of an accidental spill, the primary goals are to prevent personnel exposure and
environmental contamination.

o Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or if dust is
airborne, evacuate the lab.

o Don PPE: Before cleanup, don the full PPE described in Section 2.
o Containment:

o For a solid spill, gently cover it with an absorbent material to prevent dust from becoming

airborne.[7]
o Do not use water, as this may create a solution that is harder to contain.
o Cleanup:

o Carefully sweep or scoop the spilled solid and absorbent material into your designated
hazardous waste container.[2][3]

o Avoid aggressive actions that could generate dust.[7]

e Decontamination:
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o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or
isopropanol), followed by soap and water.

o All cleanup materials (wipes, gloves, etc.) are considered hazardous waste and must be
placed in the sealed waste container.[3][9]

By adhering to this structured, safety-first protocol, you ensure that the disposal of tert-Butyl
(1-(hydroxymethyl)cyclobutyl)carbamate is conducted in a manner that is safe, compliant,
and environmentally responsible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Definitive Guide to the Proper Disposal of tert-Butyl (1-
(hydroxymethyl)cyclobutyl)carbamate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111200#tert-butyl-1-hydroxymethyl-cyclobutyl-
carbamate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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